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Compound of Interest

Compound Name: Nerolic acid

Cat. No.: B1598782

For researchers, scientists, and drug development professionals handling nerolic acid,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe handling and
disposal of nerolic acid, in line with standard laboratory safety protocols.

Key Safety and Hazard Information

Nerolic acid ((22)-3,7-dimethylocta-2,6-dienoic acid) is a naturally occurring organic
compound.[1] While it has applications in various fields, it also presents several hazards that
necessitate careful handling and disposal. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), nerolic acid is classified as follows:

Harmful in contact with skin (Acute Toxicity, Dermal - Category 4)[2]

Causes skin irritation (Skin Corrosion/Irritation - Category 2)[2]

Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2A)[2]

May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure; Respiratory
tract irritation - Category 3)[2]

Some safety data sheets for substances containing nerolic acid, such as neroli oil, also
indicate that it can be a combustible liquid and is toxic to aquatic life with long-lasting effects.[3]

[4]115]
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Quantitative Data Summary

For quick reference, the table below summarizes the key quantitative data for nerolic acid.

Property Value Source
Molecular Formula C10H1602 PubChem
Molecular Weight 168.23 g/mol PubChem|[2]
Appearance C-Ilt)ear liquid (for related neroli SDS[5]

oi

- ) 163 °C (325 °F) (for related
Boiling Point o SDS
neroli oil)

) 0.868 g/cm?3 at 25 °C (77 °F)
Density o SDS
(for related neroli oil)

] 61 °C (141.8 °F) (for related
Flash Point o SDSJ[5]
neroli oil)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of nerolic acid. This
procedure is based on general best practices for chemical waste disposal and should be
adapted to comply with all federal, state, and local regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).

o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.
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Ventilation: Always handle nerolic acid in a well-ventilated area, preferably within a chemical
fume hood.

. Waste Collection and Storage:

Container: Use a designated, properly labeled, and leak-proof container for nerolic acid
waste. The container should be made of a material compatible with organic acids.

Labeling: Clearly label the waste container with "Nerolic Acid Waste," the associated
hazards (e.g., "Harmful,” "Irritant"), and the date of accumulation.

Segregation: Do not mix nerolic acid waste with other incompatible waste streams. Keep it
segregated from strong oxidizing agents, bases, and reactive chemicals.[6]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area away from heat, sparks, and open flames.

. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand, or earth).

Do not use combustible materials, such as sawdust, to absorb the spill.

Collect the absorbed material and place it into a designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.

. Final Disposal:

Regulatory Compliance: The final disposal of nerolic acid waste must be conducted through
an approved and licensed hazardous waste disposal facility.[4][7]
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o Professional Disposal Service: Contact your institution's Environmental Health and Safety
(EHS) office or a certified waste disposal contractor to arrange for the pickup and disposal of
the nerolic acid waste.

» Do Not Dispose Down the Drain: Due to its toxicity to aquatic life, nerolic acid should never
be disposed of down the sink or into any sewer system.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of nerolic acid.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of nerolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Nerolic Acid: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598782#nerolic-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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